2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate

• Molecular Formula: C23H20O4
• Molecular Weight: 360.4 g/mol
• IUPAC Name: [2-(4-methylphenyl)-2-oxo-1-phenylethyl] 4-methoxybenzoate
• InChI: InChI=1S/C23H20O4/c1-16-8-10-17(11-9-16)21(24)22(18-6-4-3-5-7-18)27-23(25)19-12-14-20(26-2)15-13-19/h3-15,22H,1-2H3
• InChI Key: HAGSZGQKQLQBJZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)OC

Description

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate, also known as MEPHEDRONE, is a synthetic stimulant drug that belongs to the cathinone class. It is a psychoactive substance that has gained popularity as a recreational drug in recent years. MEPHEDRONE is known to induce euphoria, increased energy, and heightened alertness. However, this drug is highly addictive and can cause severe adverse effects on the user's health.

Mechanism of Action

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate acts as a releasing agent of dopamine, serotonin, and norepinephrine. It binds to the transporters responsible for the reuptake of these neurotransmitters, leading to an increase in their extracellular concentrations. This increase in neurotransmitter levels is responsible for the drug's stimulant effects and the associated euphoria and increased energy.
Biochemical and Physiological Effects:
2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate has been shown to have several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, leading to potential cardiovascular and thermoregulatory problems. Chronic use of 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate can lead to neurotoxicity and damage to the brain's reward system, leading to addiction.

Advantages and Limitations for Lab Experiments

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate has several advantages for lab experiments. It is a relatively cheap and easy-to-synthesize compound, making it accessible for research purposes. It has been shown to induce robust behavioral effects in animal models, making it a useful tool for studying addiction and reward pathways. However, 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate's addictive potential and adverse effects on health limit its use in human studies.

Future Directions

There are several future directions for 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate research. One area of interest is the development of therapeutic agents that target addiction pathways and reward systems. 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate can also be used to study the effects of chronic drug use on the brain and the potential for neuroregeneration. Additionally, further research is needed to understand the long-term effects of 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate on the cardiovascular system and thermoregulation.
Conclusion:
2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate is a synthetic stimulant drug that has gained popularity as a recreational drug. It acts as a releasing agent of dopamine, serotonin, and norepinephrine, leading to euphoria and increased energy. However, chronic use of 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate can lead to addiction and severe adverse effects on health. 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate has been widely used in scientific studies to understand its mechanism of action and physiological effects. Future research directions include the development of therapeutic agents and further understanding of the long-term effects of 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate on the body.

Synthesis Methods

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate is synthesized by reacting 4-methylpropiophenone with a mixture of methylamine and formic acid. The reaction is carried out under controlled conditions, and the resulting product is purified using various methods such as recrystallization, column chromatography, and distillation.

Scientific Research Applications

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate is a research chemical that has been widely used in scientific studies to understand its mechanism of action and physiological effects. It has been used as a tool to study the brain's reward system and addiction pathways. 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-methoxybenzoate has also been used in preclinical studies to evaluate its potential as a therapeutic agent for various neurological disorders.